Cas no 7208-92-6 (bis(2-chloroethyl) ethanedioate)

• Product Name: bis(2-chloroethyl) ethanedioate
• CAS No: 7208-92-6
• MF: C₆H₈Cl₂O₄
• MW: 215.031320571899
• CID: 1752731
• PubChem ID: 242715
• Update Time: 2025-04-21

bis(2-chloroethyl) ethanedioate Chemical and Physical Properties

Names and Identifiers

• bis(2-chloroethyl) ethanedioate
• bis(2-chloroethyl) oxalate
• SBMXVRZZQIZQIZ-UHFFFAOYSA-N
• NSC-51579
• DTXSID70287563
• NSC51579
• 7208-92-6
• SCHEMBL1126985

• Inchi： 1S/C6H8Cl2O4/c7-1-3-11-5(9)6(10)12-4-2-8/h1-4H2
• InChI Key： SBMXVRZZQIZQIZ-UHFFFAOYSA-N
• SMILES： ClCCOC(C(=O)OCCCl)=O

Computed Properties

• Exact Mass: 213.98004
• Monoisotopic Mass: 213.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.366
• Boiling Point: 256°C at 760 mmHg
• Flash Point: 106.6°C
• Refractive Index: 1.46
• PSA: 52.6